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Compound of Interest

Compound Name: PKSI-527

Cat. No.: B034811

This document provides essential safety and logistical information for the proper disposal of
PKSI-527, a selective plasma kallikrein inhibitor used in research. Adherence to these
procedures is crucial for maintaining a safe laboratory environment and ensuring regulatory
compliance. This guide is intended for researchers, scientists, and drug development
professionals.

Chemical and Safety Data

A summary of the key identification and safety data for PKSI-527 is provided in the table below.
This information is compiled from supplier Safety Data Sheets (SDS).

Identifier Value Reference
CAS Number 128837-71-8 [1][2]
Molecular Formula C25H31N304 - HCI [3114]
Molecular Weight 474.0 g/mol [2][4]

o Not classified as a hazardous
GHS Hazard Classification ) [1][5]
substance or mixture.

NFPA Ratings (Scale 0-4) Health: 0, Fire: 0, Reactivity: O [1]

HMIS-Ratings (Scale 0-4) Health: 0, Fire: 0, Reactivity: 0 [1]
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Disposal Procedures

While PKSI-527 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is imperative to follow standard laboratory chemical waste
disposal procedures.[1][5] For research use only, this compound has not been fully validated
for medical applications.[3]

Step 1: Personal Protective Equipment (PPE)
Before handling PKSI-527 for disposal, ensure you are wearing appropriate PPE:
o Safety glasses or goggles
o Standard laboratory coat
e Chemically resistant gloves (e.g., nitrile)
Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent accidental reactions.
e Solid Waste:
o Collect un-used or expired solid PKSI-527 powder in a clearly labeled, sealed container.

o Contaminated items such as weigh boats, pipette tips, and empty vials should also be
collected in this container.

o The container should be labeled "PKSI-527 Waste" and include the CAS number (128837-
71-8).

e Liquid Waste:

o Solutions of PKSI-527 should be collected in a dedicated, sealed, and clearly labeled

waste container.

o The container label should include "PKSI-527 Solution Waste," the solvent used (e.qg.,
water, DMSO), and the approximate concentration.[4][6]
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o Do not mix PKSI-527 waste with other chemical waste streams unless explicitly approved
by your institution's Environmental Health and Safety (EHS) department.

Step 3: Decontamination

» Decontaminate surfaces and non-disposable equipment that have come into contact with
PKSI-527. A recommended practice is scrubbing with alcohol.[5]

e Absorb any spills with an inert, finely-powdered liquid-binding material (e.g., diatomite,
universal binders) and dispose of the contaminated material as solid waste.[5]

Step 4: Final Disposal

e According to one supplier's SDS, smaller quantities of PKSI-527 may be disposed of with
household waste.[1] However, this should be verified with your local and institutional
regulations.

o For larger quantities and for all uncleaned packaging, disposal must be conducted according
to official regulations.[1]

» Contact your institution's EHS department to arrange for the pickup and disposal of the
collected PKSI-527 waste containers. They will ensure that the waste is handled and
disposed of in compliance with all local, state, and federal regulations.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of PKSI-527.
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Caption: Workflow for the safe disposal of PKSI-527 waste.
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Disclaimer: This information is intended as a guide and is based on publicly available Safety
Data Sheets. It is the user's responsibility to develop proper handling and disposal methods
based on the actual conditions of use and to consult with their institution's Environmental
Health and Safety department to ensure full compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]
2. caymanchem.com [caymanchem.com]
3. file.glpbio.com [file.glpbio.com]
e 4. tribioscience.com [tribioscience.com]
5. file.medchemexpress.com [file.medchemexpress.com]
6. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Proper Disposal of PKSI-527: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

